Cas no 954072-44-7 (N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide)

• Product Name: N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide
• CAS No: 954072-44-7
• MF: C₂₁H₂₂F₃N₃O₂
• MW: 405.413495540619
• CID: 6393187
• PubChem ID: 16891628
• Update Time: 2025-05-20

N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide
• N1-(4-(pyrrolidin-1-yl)phenethyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide
• N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• F5021-0418
• 954072-44-7
• AKOS024490775
• N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}-N-[3-(trifluoromethyl)phenyl]ethanediamide

• Inchi： 1S/C21H22F3N3O2/c22-21(23,24)16-4-3-5-17(14-16)26-20(29)19(28)25-11-10-15-6-8-18(9-7-15)27-12-1-2-13-27/h3-9,14H,1-2,10-13H2,(H,25,28)(H,26,29)
• InChI Key： WJBULGMFJDFGHN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(C(NCCC1C=CC(=CC=1)N1CCCC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 405.16641144g/mol
• Monoisotopic Mass: 405.16641144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide

N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide (CAS No. 954072-44-7): A Comprehensive Overview

N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide (CAS No. 954072-44-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the class of compounds known as diamides, which are characterized by the presence of two amide functional groups. The unique structural features of this compound, particularly the presence of a pyrrolidine ring and a trifluoromethyl group, contribute to its potential therapeutic applications and biological activities.

The pyrrolidine ring in N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide plays a crucial role in modulating its pharmacological properties. Pyrrolidine rings are known for their ability to enhance the lipophilicity and membrane permeability of molecules, which can be advantageous in drug design. Additionally, the trifluoromethyl group attached to the phenyl ring imparts significant electronic effects, influencing the compound's reactivity and stability. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the biological activities of N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide, with a focus on its potential as an inhibitor of specific enzymes and receptors. One notable area of research involves its interaction with enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme involved in fatty acid metabolism, suggesting its potential as a therapeutic agent for metabolic disorders such as obesity and diabetes.

Another area of interest is the compound's receptor binding properties. Research has shown that N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide can selectively bind to certain G-protein coupled receptors (GPCRs), which are important targets for drug development. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound has high affinity for a specific GPCR subtype, making it a promising candidate for treating conditions such as chronic pain and neurodegenerative diseases.

The pharmacokinetic properties of N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide have also been investigated to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive option for further preclinical and clinical evaluation.

In addition to its therapeutic potential, N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide has been studied for its mechanism of action. Researchers have used various techniques, including molecular docking and dynamic simulations, to elucidate how this compound interacts with its target proteins. These studies have provided valuable insights into the molecular basis of its biological activities, which can guide the rational design of more potent and selective analogs.

The development of N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide as a therapeutic agent is still in its early stages, but ongoing research continues to uncover new possibilities. Clinical trials are expected to provide further evidence of its safety and efficacy in treating various diseases. The interdisciplinary collaboration between chemists, biologists, and pharmacologists is crucial in advancing this compound from the laboratory bench to the clinic.

In conclusion, N'-{2-4-(pyrrolidin-1-yl)phenylethyl}-N-3-(trifluoromethyl)phenylethanediamide (CAS No. 954072-44-7) represents a promising lead molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further investigation in medicinal chemistry and pharmaceutical research.